Cas no 2091154-19-5 (1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2091154-19-5
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 4636893
• Update Time: 2025-06-24

1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-Piperidinecarboxylic acid, 4-(4-carboxy-1H-1,2,3-triazol-1-yl)-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C23H22N4O4/c28-22(29)21-13-27(25-24-21)15-9-11-26(12-10-15)23(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,13,15,20H,9-12,14H2,(H,28,29)
• InChI Key： WBTDIGXOUCZPBM-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(N2C=C(C(O)=O)N=N2)CC1

Additional information on 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2091154-19-5 and Product Name: 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

The compound identified by the CAS number 2091154-19-5 and the product name 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in medicinal chemistry.

At the core of this compound's structure is a triazole ring, which is a heterocyclic aromatic compound known for its stability and versatility in biological systems. The presence of a piperidine moiety further enhances its pharmacological potential by providing a scaffold that can interact with biological targets in a manner conducive to drug action. The fluorenylmethoxy carbonyl (FMOC) group is particularly noteworthy, as it serves as a protecting group in peptide synthesis but also contributes to the overall lipophilicity and solubility of the molecule, making it more amenable to formulation and administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have shown that compounds incorporating triazole and piperidine moieties often exhibit strong binding interactions with enzymes and receptors, making them attractive for therapeutic applications. For instance, derivatives of this class have been explored for their potential in inhibiting kinases, which are key targets in oncology research. The fluorenylmethoxy carbonyl group also plays a role in modulating the pharmacokinetic properties of the molecule, ensuring better bioavailability and reduced metabolic clearance.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward the development of multivalent inhibitors, which can simultaneously target multiple sites on a biological receptor or enzyme. The structural features of 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid suggest that it could be engineered into such an inhibitor, potentially offering therapeutic advantages over monovalent agents. This has led to increased interest in synthesizing analogs and derivatives to optimize its pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the triazole ring typically follows a copper-catalyzed azidealkyne cycloaddition reaction, a methodology that has become increasingly popular due to its efficiency and mild reaction conditions. The subsequent installation of the fluorenylmethoxy carbonyl group is achieved through an acylation reaction, often employing reagents such as oxalyl chloride or carbodiimides. These synthetic strategies are well-documented in the literature and have been successfully applied to other complex molecules.

One of the most compelling aspects of this compound is its potential application in treating inflammatory diseases. Inflammatory pathways are mediated by numerous enzymes and receptors, many of which are amenable to inhibition by small-molecule drugs. Preclinical studies have demonstrated that triazole-piperidine derivatives can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The fluorenylmethoxy carbonyl group not only stabilizes the molecule during synthesis but also enhances its ability to cross cell membranes, improving its bioavailability.

Another area where this compound shows promise is in neurodegenerative diseases. Neurological disorders such as Alzheimer's disease and Parkinson's disease involve aberrant protein aggregation and oxidative stress, processes that can be targeted by small-molecule inhibitors. The structural features of 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid make it well-suited for interacting with amyloid-beta plaques or alpha-synuclein aggregates, which are hallmark pathological features of these diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it could be an effective therapeutic agent if further optimized.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets at an atomic level. These studies have revealed that the triazole ring and piperidine moiety can form hydrogen bonds with key residues on enzymes or receptors, while the fluorenylmethoxy carbonyl group provides additional interactions through hydrophobic effects. Such insights have guided medicinal chemists in designing more potent derivatives with improved pharmacological properties.

In conclusion, the compound identified by CAS number 2091154-19-5 and named 1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for treating various diseases, particularly those involving inflammation or neurodegeneration. With ongoing research focused on optimizing its pharmacological profile through computational modeling and synthetic chemistry strategies, this compound holds great potential for future therapeutic applications.